Cas no 964-83-0 (2,4-Dinitrophenylhydrazone mesityl oxide)
964-83-0 structure
Product Name:2,4-Dinitrophenylhydrazone mesityl oxide
CAS No:964-83-0
MF:C12H14N4O4
MW:278.263962268829
CID:1002004
PubChem ID:9555668
Update Time:2025-04-20
2,4-Dinitrophenylhydrazone mesityl oxide Chemical and Physical Properties
Names and Identifiers
-
- N-[(E)-4-methylpent-3-en-2-ylideneamino]-2,4-dinitroaniline
- DTXSID20429835
- 2,4-dinitrophenylhydrazone mesityl oxide
- NSC-404137
- SR-01000033371-1
- Z56834202
- 964-83-0
- SR-01000033371
- AKOS001011421
- NSC404137
- (2E)-1-(2,4-dinitrophenyl)-2-(4-methylpent-3-en-2-ylidene)hydrazine
- STK524799
- 2,4-Dinitrophenylhydrazone mesityl oxide
-
- Inchi: 1S/C12H14N4O4/c1-8(2)6-9(3)13-14-11-5-4-10(15(17)18)7-12(11)16(19)20/h4-7,14H,1-3H3/b13-9+
- InChI Key: SSLSXQIXHWKSFL-UKTHLTGXSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1N/N=C(\C)/C=C(\C)/C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 278.102
- Monoisotopic Mass: 278.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 116A^2
Experimental Properties
- Density: 1.29
- Boiling Point: 406.9°C at 760 mmHg
- Flash Point: 199.9°C
- Refractive Index: 1.586
- PSA: 116.03000
- LogP: 4.37640
2,4-Dinitrophenylhydrazone mesityl oxide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
964-83-0 (2,4-Dinitrophenylhydrazone mesityl oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent